4-(4-bromophenyl)-2-[5-(4-fluorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole

• IUPAC Name: 4-(4-bromophenyl)-2-[5-(4-fluorophenyl)pyrazol-1-yl]-1,3-thiazole
• InChI: InChI=1S/C18H11BrFN3S/c19-14-5-1-12(2-6-14)16-11-24-18(22-16)23-17(9-10-21-23)13-3-7-15(20)8-4-13/h1-11H
• InChI Key: RFXLHHGCHJKMKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NN2C3=NC(=CS3)C4=CC=C(C=C4)Br)F
• Molecular Formula: C18H11BrFN3S
• Molecular Weight: 400.3 g/mol

Description

4-(4-bromophenyl)-2-[5-(4-fluorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole, also known as 4-BPF-PYT, is a synthetic molecule with a range of applications in scientific research. It is a heterocyclic compound containing a thiazole ring, a pyrazole ring, and a bromophenyl group. It has been studied for its potential use as a therapeutic agent, as well as its ability to act as a fluorescent probe or dye.

Scientific Research Applications

Synthesis and Structural Characterization

Researchers have developed methods for synthesizing and characterizing derivatives of thiazole compounds, including those with 4-fluorophenyl and 4-bromophenyl groups. These compounds are synthesized with high yields and characterized using techniques like single crystal diffraction, demonstrating the compound's planarity and molecular orientation (Kariuki et al., 2021). Such studies are foundational for understanding the compound's chemical properties and potential for further functionalization.

Antimicrobial and Antifungal Activities

The compound and its derivatives have been evaluated for biological efficacy, including antimicrobial and antifungal activities. Synthesized compounds exhibit promising antibacterial and antifungal properties, making them potential candidates for developing new therapeutic agents (Rodrigues & Bhalekar, 2015). These activities are crucial for addressing the growing concern of antibiotic-resistant bacteria and the need for new antimicrobial agents.

Anticancer and Anti-proliferative Activities

A novel series of thiazolyl-pyrazoline derivatives, including the compound , has been synthesized and evaluated for antifungal activity, cytotoxicity, and genotoxicity. Some derivatives exhibit notable inhibitory effects against specific cancer cells, low cytotoxicity against healthy cells, and non-mutagenic effects, highlighting their potential as anticancer agents (Altıntop et al., 2015).

Molecular Docking and Theoretical Studies

The compound has been subject to molecular docking and theoretical studies to explore its potential interactions with biological targets. These studies provide insights into the compound's binding affinities and mechanism of action at the molecular level, suggesting its utility in designing drugs with specific biological activities (Mary et al., 2015).